Cas no 832102-28-0 (Benzamide, 4-chloro-N-(2-methyl-6-quinolinyl)-2-nitro-)

• Product Name: Benzamide, 4-chloro-N-(2-methyl-6-quinolinyl)-2-nitro-
• CAS No: 832102-28-0
• MF: C₁₇H₁₂ClN₃O₃
• MW: 341.748482704163
• CID: 676441
• PubChem ID: 71416084
• Update Time: 2025-04-19

Benzamide, 4-chloro-N-(2-methyl-6-quinolinyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-(2-methyl-6-quinolinyl)-2-nitro-
• 4-chloro-N-(2-methyl-6-quinolinyl)-2-nitroBenzamide
• 4-chloro-N-(2-methylquinolin-6-yl)-2-nitrobenzamide
• 832102-28-0
• FT-0770274
• DTXSID10835486

• Inchi： 1S/C17H12ClN3O3/c1-10-2-3-11-8-13(5-7-15(11)19-10)20-17(22)14-6-4-12(18)9-16(14)21(23)24/h2-9H,1H3,(H,20,22)
• InChI Key： AOEUGQNYIVSOFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C(NC1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 341.0567189g/mol
• Monoisotopic Mass: 341.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.8Ų